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Compound of Interest

Compound Name: 2-Methylpentyl acetate

Cat. No.: B1584834

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-methylpentyl acetate, a significant
organic compound with applications in various scientific fields. This document covers its
fundamental chemical identifiers, physical and chemical properties, detailed experimental
protocols for its synthesis and analysis, and key safety information.

Chemical Identity and Synonyms

2-Methylpentyl acetate is an organic ester with a characteristic fruity odor. Its unique chemical
structure and properties make it a subject of interest in chemical research and development.

e CAS Number: 7789-99-3[1]
e Molecular Formula: CsH1602[1]
e Molecular Weight: 144.21 g/mol [1]

The compound is also known by several synonyms, which are crucial for comprehensive
literature and database searches.

Common Synonyms:[1]

e Acetic acid, 2-methylpentyl ester
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2-Methylamyl acetate

1-Pentanol, 2-methyl-, acetate

Acetic acid, 2-methylamyl ester

2-methyl-1-pentyl acetate

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-methylpentyl acetate is
essential for its application in experimental settings. The following table summarizes its key
quantitative data.

Property Value Reference
Boiling Point 160 °C [1][2]
Density 0.87 g/cm?3 [1]

Flash Point 46.7 °C [1]
Refractive Index 1.4060-1.4090 [1]

LogP 1.98570 [1]

Melting Point -80.9 °C (estimate) [1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-methylpentyl acetate are critical
for reproducible research. This section outlines standard experimental protocols.

Synthesis via Fischer Esterification

2-Methylpentyl acetate can be synthesized using the Fischer esterification method, which
involves the acid-catalyzed reaction of 2-methyl-1-pentanol with acetic acid.[3][4][5] This
reversible reaction is typically driven towards the product side by using an excess of one of the
reactants or by removing water as it is formed.[3][4]
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Materials:

e 2-Methyl-1-pentanol

o Glacial acetic acid

o Concentrated sulfuric acid (catalyst)

e Anhydrous sodium sulfate

e Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

o Diethyl ether (or other suitable extraction solvent)

e Round-bottom flask

o Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

¢ In a round-bottom flask, combine 2-methyl-1-pentanol and a molar excess of glacial acetic
acid.

o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the
flask in an ice bath.

e Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours.

 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the excess acid), and finally with brine.
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» Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent and purify the crude 2-methylpentyl acetate by fractional
distillation, collecting the fraction boiling around 160 °C.

Analysis by Gas Chromatography (GC)

Gas chromatography is a standard analytical technique for assessing the purity of 2-
methylpentyl acetate and for its quantitative determination.

Instrumentation and Conditions:
o Gas Chromatograph: Equipped with a Flame lonization Detector (FID).

o Column: A polar capillary column, such as one with a polyethylene glycol (wax) stationary
phase (e.g., CP-Wax 52 CB), is suitable for separating acetate esters.[6]

o Carrier Gas: Nitrogen or Helium.[6][7]
e Injector Temperature: 250 °C.[6]
o Detector Temperature: 275 °C.[6]

e Oven Temperature Program: An initial temperature of 50 °C, held for a few minutes, followed
by a ramp of 10 °C/min to 200 °C.[6]

Sample Preparation:

o Dilute a small amount of the 2-methylpentyl acetate sample in a suitable solvent, such as
ethanol or acetone.

e Inject a small volume (e.g., 1 yL) of the prepared sample into the GC.
Data Analysis:

The retention time of the peak corresponding to 2-methylpentyl acetate is used for qualitative
identification. The peak area is proportional to the concentration and is used for quantitative
analysis.
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Visualization of Chemical Identifiers

The following diagram illustrates the logical relationship between the key identifiers of 2-
methylpentyl acetate.

Logical Relationship of 2-Methylpentyl Acetate Identifiers

2-Methylpentyl Acetate

is descrjped by is also known as is also known as

Synonym:
Acetic acid, 2-methylpentyl ester

CAS: 7789-99-3 Formula: C8H1602 Synonym:

2-Methylamyl acetate

Click to download full resolution via product page

Caption: Key identifiers for 2-methylpentyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584834#2-methylpentyl-acetate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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